Cas no 2034260-73-4 (3-[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 2034260-73-4
• MF: C₂₀H₂₃N₃O₃
• MW: 353.414924860001
• CID: 5348581
• Update Time: 2025-06-11

3-[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-(cyclohex-3-enecarbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione
• 3-[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]-1H-quinazoline-2,4-dione
• 3-[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C20H23N3O3/c24-18(14-6-2-1-3-7-14)22-12-10-15(11-13-22)23-19(25)16-8-4-5-9-17(16)21-20(23)26/h1-2,4-5,8-9,14-15H,3,6-7,10-13H2,(H,21,26)
• InChI Key： WOFOPHFMTICRKH-UHFFFAOYSA-N
• SMILES： O=C(C1CC=CCC1)N1CCC(CC1)N1C(NC2C=CC=CC=2C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 609
• XLogP3: 2.2
• Topological Polar Surface Area: 69.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

Comprehensive Analysis of 3-[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 2034260-73-4)

The compound 3-[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 2034260-73-4) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. This heterocyclic molecule combines a piperidine scaffold with a tetrahydroquinazoline-dione core, making it a promising candidate for drug discovery. Researchers are particularly interested in its cyclohex-3-ene-1-carbonyl moiety, which may contribute to enhanced bioavailability and target specificity.

In the context of current trends, this compound aligns with the growing demand for small-molecule modulators of biological pathways. With the rise of AI-driven drug discovery and computational chemistry, molecules like 3-[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione are being extensively studied for their potential interactions with enzyme targets and receptor proteins. The tetrahydroquinazoline-2,4-dione fragment is particularly noteworthy, as similar structures have shown activity in central nervous system (CNS) disorders and inflammatory conditions.

The synthetic accessibility of 2034260-73-4 has made it a valuable building block in medicinal chemistry. Recent publications highlight its utility in developing selective inhibitors and allosteric modulators. The piperidin-4-yl substitution pattern offers multiple vectors for structural optimization, addressing common challenges in drug-likeness and metabolic stability. These characteristics make it highly relevant to contemporary discussions about structure-activity relationships (SAR) and lead compound optimization.

From a biochemical perspective, the cyclohex-3-ene-1-carbonyl group introduces interesting conformational constraints that may influence molecular recognition processes. This feature has sparked investigations into its potential as a pharmacophore in various therapeutic areas. The compound's hydrogen-bonding capacity, conferred by the quinazoline-dione system, further enhances its potential for target engagement in biological systems.

The pharmaceutical industry's shift toward fragment-based drug design has increased interest in compounds like 3-[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione. Its moderate molecular weight and balanced lipophilicity profile make it suitable for hit-to-lead development programs. Researchers are particularly focused on its potential applications in neurological disorders and chronic inflammatory diseases, areas where there is significant unmet medical need.

Recent advances in cryo-EM and X-ray crystallography have enabled more detailed studies of how such compounds interact with biological targets. The piperidine-carboxamide linkage in 2034260-73-4 presents opportunities for creating targeted therapeutics with improved selectivity profiles. These developments are particularly relevant given the current emphasis on precision medicine and personalized therapeutics.

In the broader context of chemical biology, this compound serves as an excellent example of how structural diversity can be achieved through rational design. The incorporation of both alicyclic and aromatic elements in its architecture provides multiple points for molecular interactions, making it a versatile scaffold for various applications. Its potential role in signal transduction modulation is currently under investigation by several research groups.

The growing importance of intellectual property in pharmaceutical development has led to increased scrutiny of novel compounds like 3-[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione. Its unique combination of structural features presents opportunities for patentable innovations in drug development. This aspect is particularly relevant given current discussions about drug repurposing and new chemical entity development.

From a green chemistry perspective, the synthetic routes to access 2034260-73-4 are being optimized to reduce environmental impact. Researchers are exploring catalytic methods and atom-economical transformations to improve the sustainability of its production. These efforts align with the pharmaceutical industry's commitment to sustainable manufacturing practices.

As the field of cheminformatics continues to evolve, compounds like 3-[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione are serving as valuable test cases for predictive modeling approaches. The ability to accurately predict their physicochemical properties and biological activities is crucial for accelerating drug discovery timelines. This is especially important in the current climate of accelerated drug development programs.

The compound's potential applications extend beyond traditional small-molecule therapeutics. There is growing interest in its use as a chemical probe for studying biological systems and as a component in targeted delivery systems. The quinazoline-dione moiety in particular offers possibilities for molecular imaging applications, expanding its utility in both therapeutic and diagnostic contexts.

In conclusion, 3-[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 2034260-73-4) represents a fascinating case study in modern medicinal chemistry. Its unique structural features, combined with its potential biological activities, make it a compound of significant interest to researchers across multiple disciplines. As investigation continues, we anticipate new insights into its applications and mechanisms of action, potentially leading to important advances in pharmaceutical science.